Cas no 17223-86-8 (9H-Carbazol-9-amine,hydrochloride (1:1))

• Product Name: 9H-Carbazol-9-amine,hydrochloride (1:1)
• CAS No: 17223-86-8
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 221087
• PubChem ID: 19857880
• Update Time: 2025-04-24

9H-Carbazol-9-amine,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazol-9-amine,hydrochloride (1:1)
• 17223-86-8
• NSC-132114
• NSC132114
• 9H-carbazol-9-amine hydrochloride
• 9H-Carbazol-9-amine--hydrogen chloride (1/1)
• DTXSID10938103

• Inchi： 1S/C12H10N2.ClH/c13-14-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14;/h1-8H,13H2;1H
• InChI Key： XWJQUMAPQKNMDL-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC=CC=2C2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 218.0610761g/mol
• Monoisotopic Mass: 218.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31Ų

Additional information on 9H-Carbazol-9-amine,hydrochloride (1:1)

Comprehensive Guide to 9H-Carbazol-9-amine,hydrochloride (1:1) (CAS No. 17223-86-8): Properties, Applications, and Market Insights

9H-Carbazol-9-amine,hydrochloride (1:1) (CAS No. 17223-86-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, derived from the carbazole structure, is widely utilized as a key intermediate in the synthesis of various bioactive molecules and advanced materials. Its unique chemical properties make it particularly valuable in the development of novel therapeutic agents and functional materials.

The molecular structure of 9H-Carbazol-9-amine hydrochloride features a carbazole core with an amine group at the 9-position, forming a stable hydrochloride salt. This configuration enhances its solubility in polar solvents while maintaining the aromatic characteristics of the carbazole moiety. Researchers frequently employ this compound in drug discovery programs due to its ability to serve as a versatile building block for more complex molecular architectures.

Recent advancements in organic electronics have highlighted the importance of carbazole derivatives like 9H-Carbazol-9-amine hydrochloride. Its electron-rich aromatic system makes it particularly suitable for applications in OLED technology, where it contributes to improved charge transport properties. Many scientists are investigating its potential in creating more efficient light-emitting materials for next-generation display technologies.

In pharmaceutical applications, 9H-Carbazol-9-amine,hydrochloride (1:1) serves as a crucial intermediate for developing compounds with potential neurological activity. The carbazole scaffold is known to interact with various biological targets, making derivatives of this compound promising candidates for treating central nervous system disorders. Current research focuses on optimizing its pharmacological properties while minimizing potential side effects.

The synthesis and purification of CAS No. 17223-86-8 require specialized knowledge of organic chemistry techniques. Most production methods involve the controlled reaction of carbazole with appropriate aminating agents, followed by salt formation with hydrochloric acid. The pharmaceutical-grade material must meet stringent purity standards, typically exceeding 98% as confirmed by HPLC analysis.

From a commercial perspective, the demand for 9H-Carbazol-9-amine hydrochloride has shown steady growth in recent years. Market analysts attribute this trend to increasing R&D investments in both the pharmaceutical and materials science sectors. The compound's versatility as a chemical building block ensures its continued relevance across multiple industries.

Quality control for 9H-Carbazol-9-amine,hydrochloride (1:1) involves comprehensive analytical characterization. Standard testing protocols include determination of melting point (typically 245-250°C), spectroscopic analysis (NMR, IR), and chromatographic purity assessment. These rigorous quality measures ensure batch-to-batch consistency for research and industrial applications.

Environmental considerations for handling CAS 17223-86-8 follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers is recommended to maintain stability. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines.

The future outlook for 9H-Carbazol-9-amine hydrochloride appears promising, particularly in emerging fields like personalized medicine and green chemistry. Researchers are exploring more sustainable synthetic routes and investigating novel derivatives with enhanced biological or material properties. These developments could significantly expand the compound's application scope in coming years.

For scientists seeking alternatives to 9H-Carbazol-9-amine,hydrochloride (1:1), several structurally related compounds may serve similar functions in specific applications. However, the unique combination of stability, reactivity, and electronic properties makes this particular carbazole derivative difficult to replace in many advanced research applications.

In conclusion, 9H-Carbazol-9-amine hydrochloride (CAS No. 17223-86-8) represents an important tool for modern chemical research. Its dual utility in pharmaceutical development and materials science ensures its continued importance across multiple scientific disciplines. As research progresses, we can anticipate new discoveries that will further enhance our understanding and utilization of this versatile compound.